tert-butyl 1-formyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate
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Description
“tert-butyl 1-formyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate” is a chemical compound . Its molecular formula is C13H21NO4 . It is used in the field of organic chemistry as an intermediate for the synthesis of other compounds .
Synthesis Analysis
The synthesis of “this compound” can be achieved by using 4‑oxygenated piperidine‑1‑carboxylic acid tert-butyl ester as a raw material to first prepare 4‑vinylpiperidine‑1‑carboxylic acid tert-butyl ester, which then reacts with trichloroacetyl chloride .Molecular Structure Analysis
The molecular structure of “this compound” is complex, with a spirocyclic structure that includes an oxygen atom and a nitrogen atom . The molecular weight of the compound is 255.31 .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular formula (C13H21NO4), molecular weight (255.31), and its complex molecular structure . More specific properties such as melting point, boiling point, and density are not provided in the available resources .Mechanism of Action
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-formyl-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate involves the reaction of tert-butyl 7-oxa-2-azaspiro[3.5]nonane-2-carboxylate with formic acid and subsequent reduction of the resulting formyl derivative.", "Starting Materials": [ "tert-butyl 7-oxa-2-azaspiro[3.5]nonane-2-carboxylate", "formic acid", "reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Add formic acid to tert-butyl 7-oxa-2-azaspiro[3.5]nonane-2-carboxylate and heat the mixture to reflux.", "Allow the reaction mixture to cool and then add a reducing agent (e.g. sodium borohydride) to the mixture.", "Stir the mixture until the reduction is complete.", "Extract the product with a suitable solvent (e.g. ethyl acetate).", "Purify the product by column chromatography or recrystallization." ] } | |
CAS No. |
2639455-68-6 |
Molecular Formula |
C13H21NO4 |
Molecular Weight |
255.3 |
Purity |
95 |
Origin of Product |
United States |
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